Cas no 52498-02-9 (3-(4-methoxyphenyl)cyclobutan-1-one)

52498-02-9 structure
Product Name:3-(4-methoxyphenyl)cyclobutan-1-one
CAS No:52498-02-9
Molecular Formula:C11H12O2
Molecular Weight:176.21178
CID:359483
PubChem ID:11446641
3-(4-methoxyphenyl)cyclobutan-1-one Properties
Names and Identifiers
-
- 3-(4-Methoxyphenyl)cyclobutanone
- 3-(4-methoxyphenyl)cyclobutan-1-one
- Cyclobutanone, 3-(4-methoxyphenyl)-
- Cyclobutanone,3-(4-methoxyphenyl)
- DTXSID80466084
- 3-(p-Methoxyphenyl)cyclobutanone
- CCA49802
- SY338486
- LXEFTIJELDKOQB-UHFFFAOYSA-N
- EN300-43633
- AKOS022182207
- F8880-4520
- SCHEMBL428339
- CS-0216456
- 52498-02-9
- MFCD11848455
-
- MDL: MFCD11848455
- InChIKey: LXEFTIJELDKOQB-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H12O2/c1-13-11-4-2-8(3-5-11)9-6-10(12)7-9/h2-5,9H,6-7H2,1H3
- SMILES: COC1=CC=C(C=C1)C2CC(=O)C2
Computed Properties
- Exact Mass: 176.08400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 176.083729621g/mol
- Heavy Atom Count: 13
- Complexity: 184
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- LogP: 2.14170
- PSA: 26.30000
3-(4-methoxyphenyl)cyclobutan-1-one Security Information
3-(4-methoxyphenyl)cyclobutan-1-one Customs Data
- HS CODE:2914509090
- Customs Data:
China Customs Code:
2914509090Overview:
2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
3-(4-methoxyphenyl)cyclobutan-1-one Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00DL6C-50mg |
3-(4-METHOXYPHENYL)CYCLOBUTANONE |
52498-02-9 | 95% | 50mg |
$327.00 | 2025-02-26 | |
A2B Chem LLC | AG33172-50mg |
3-(4-Methoxyphenyl)cyclobutan-1-one |
52498-02-9 | 95% | 50mg |
$311.00 | 2024-04-19 | |
Aaron | AR00DLEO-50mg |
3-(4-METHOXYPHENYL)CYCLOBUTANONE |
52498-02-9 | 98% | 50mg |
$247.00 | 2025-01-24 | |
Alichem | A019125625-1g |
3-(4-Methoxyphenyl)cyclobutanone |
52498-02-9 | 95% | 1g |
$689.00 | 2023-09-01 | |
Crysdot LLC | CD12065169-1g |
3-(4-Methoxyphenyl)cyclobutanone |
52498-02-9 | 95+% | 1g |
$556 | 2024-07-24 | |
Enamine | EN300-43633-0.05g |
3-(4-methoxyphenyl)cyclobutan-1-one |
52498-02-9 | 95.0% | 0.05g |
$262.0 | 2025-02-20 | |
Life Chemicals | F8880-4520-0.25g |
3-(4-methoxyphenyl)cyclobutan-1-one |
52498-02-9 | 95%+ | 0.25g |
$855.0 | 2023-09-06 | |
TRC | M216436-100mg |
3-(4-Methoxyphenyl)cyclobutan-1-one |
52498-02-9 | 100mg |
$ 160.00 | 2022-06-04 | ||
CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD00895-5g |
3-(4-methoxyphenyl)cyclobutan-1-one |
52498-02-9 | 95% | 5g |
$1800 | 2023-09-07 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0861-500MG |
3-(4-methoxyphenyl)cyclobutan-1-one |
52498-02-9 | 95% | 500MG |
¥ 2,587.00 | 2023-04-13 |
3-(4-methoxyphenyl)cyclobutan-1-one Suppliers
Shanghai chemsoon Biotechnology Co., Ltd
(CAS:52498-02-9)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com
3-(4-methoxyphenyl)cyclobutan-1-one Related Literature
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Shengzhen Liu,Ti Wu,Qi Zhu,Jialing Pu,Guangxue Chen,Weimin Zhang,Zhongxiao Li RSC Adv., 2018,8, 12779-12784
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Ning An,Yufeng An,Zhongai Hu,Yadi Zhang,Yuying Yang,Ziqiang Lei RSC Adv., 2015,5, 63624-63633
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Arash Mouradzadegun,Leila Ma'mani,Mohammad Mahdavi,Zahra Rashid,Abbas Shafiee,Alireza Foroumadi,Shima Dianat RSC Adv., 2015,5, 83530-83537
-
Mark I. Ogden,Andrew L. Rohl,Julian D. Gale Chem. Commun., 2001, 1626-1627
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Hideo Ohkita J. Mater. Chem. A, 2020,8, 20213-20237
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Xiangfang Wang,Hui Shi,Kangle Lv,Chenggang Wang RSC Adv., 2016,6, 1388-1394
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Xiaoxian Song,Hanbo Yu,Yuewei Zhang,Yang Miao,Kaiqi Ye,Yue Wang CrystEngComm, 2018,20, 1669-1678
-
Junlang Tan,Yong Guo,Jingchang Zhao J. Mater. Chem. C, 2021,9, 8011-8019
Recommended suppliers
Amadis Chemical Company Limited
(CAS:52498-02-9)3-(4-methoxyphenyl)cyclobutan-1-one

Purity:99%
Quantity:1g
Price($):431.0